Cas no 406224-65-5 (Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl)-
• CAS No: 406224-65-5
• MF: C₁₂H₅F₃N₂O₂
• MW: 266.175513029099
• MDL: MFCD20813974
• CID: 3973328
• PubChem ID: 21874928
• Update Time: 2025-11-05

Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl)-
• 406224-65-5
• A12500
• 4-(2,5Dioxo-2,5-dihydro-pyrrol-1-yl)-2-trifluoromethyl-benzonitrile
• 4-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-2-trifluoromethyl-benzonitrile
• SCHEMBL1363039
• 4-(2,5-dioxopyrrol-1-yl)-2-(trifluoromethyl)benzonitrile
• AKOS014821749
• AS-72990
• 4-(2,5-dioxo-2,5-dihydro-1h-pyrrol-1-yl)-2-(trifluoromethyl)benzonitrile
• 4-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-2-trifluoromethylbenzonitrile
• 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-trifluoromethyl-benzonitrile
• 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-trifluoromethylbenzonitrile

• MDL： MFCD20813974
• Inchi： 1S/C12H5F3N2O2/c13-12(14,15)9-5-8(2-1-7(9)6-16)17-10(18)3-4-11(17)19/h1-5H
• InChI Key： NWXMYYWFGNFJRX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1)N1C(C=CC1=O)=O)(F)F

Computed Properties

• Exact Mass: 266.03031189g/mol
• Monoisotopic Mass: 266.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2Ų

Additional information on Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl)-

Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl) - A Comprehensive Overview

Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl), also known by its CAS number 406224-65-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of nitriles and features a benzonitrile core with specific substituents that contribute to its unique properties. The structure of this compound includes a trifluoromethyl group at the 2-position and a 2,5-dihydro-2,5-dioxo-pyrrol group at the 4-position of the benzene ring. These substituents play a crucial role in determining its chemical reactivity, stability, and biological activity.

The synthesis of Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl) involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have explored various methodologies, including coupling reactions and cyclization processes, to synthesize this compound with high purity and yield. The use of transition metal catalysts has been particularly effective in facilitating these reactions.

One of the most notable aspects of this compound is its potential application in drug discovery. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Additionally, the pyrrole ring contributes to the molecule's aromaticity and conjugation properties. These features make it an attractive candidate for designing drugs targeting specific enzymes or receptors involved in various diseases.

Recent studies have highlighted the importance of structural modifications in enhancing the pharmacokinetic properties of such compounds. For instance, researchers have investigated how variations in the substituents on the benzene ring can influence bioavailability and metabolic stability. In one study published in Journal of Medicinal Chemistry, scientists demonstrated that replacing certain groups with more hydrophilic moieties significantly improved the compound's solubility and absorption rates.

The physical and chemical properties of Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl) are well-documented. Its molecular weight is approximately 309 g/mol, and it has a melting point around 130°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various organic synthesis reactions.

In terms of environmental impact, recent research has focused on understanding the biodegradation pathways of this compound. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation due to its stable aromatic structure. However, further investigations are needed to assess its long-term ecological effects and develop strategies for safe disposal.

The demand for compounds like Benzonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-2-(trifluoromethyl) continues to grow as industries seek innovative solutions for drug development and material science applications. Its unique combination of electronic properties and structural flexibility makes it a valuable tool for chemists working on complex molecular designs.

In conclusion, Benzonitrile, specifically its derivative with CAS number 406224, represents a significant advancement in modern organic chemistry. With ongoing research uncovering new applications and improving synthetic methods, this compound is poised to play a vital role in shaping future developments across multiple disciplines.